Cas no 2248342-38-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-2-methylphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-2-methylphenoxy)acetate
• CAS No: 2248342-38-1
• MF: C₁₇H₁₂ClNO₅
• MW: 345.733883857727
• CID: 6593403
• PubChem ID: 165731309
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-2-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516954
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-2-methylphenoxy)acetate
• 2248342-38-1

• Inchi： 1S/C17H12ClNO5/c1-10-13(18)7-4-8-14(10)23-9-15(20)24-19-16(21)11-5-2-3-6-12(11)17(19)22/h2-8H,9H2,1H3
• InChI Key： HGARUNMRJHDJDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)OCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 345.0404002g/mol
• Monoisotopic Mass: 345.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-2-methylphenoxy)acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(3-Chloro-2-Methylphenoxy)Acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chloro-2-methylphenoxy)acetate (CAS No. 2248342-38-1) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an isoindole moiety with a phenoxyacetate group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives in the development of novel pharmaceutical agents. The isoindole core is known for its ability to form stable hydrogen bonds and π-interactions, which are critical for drug-target binding. Researchers have demonstrated that this compound exhibits promising bioactivity in preliminary assays, particularly in the context of enzyme inhibition and receptor modulation.

The phenoxyacetate group attached to the isoindole ring introduces additional functional diversity to the molecule. This group is known for its ability to participate in esterification reactions and can serve as a precursor for the synthesis of more complex structures. Recent advancements in catalytic asymmetric synthesis have enabled the precise control of stereochemistry in this compound, opening new avenues for its application in enantioselective drug design.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives has been optimized through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as cross-coupling reactions and cyclizations. These methods not only enhance the efficiency of synthesis but also allow for greater structural diversity in the resulting products.

In terms of applications, 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives have found utility in materials science as well. For instance, they have been employed as precursors for the synthesis of advanced polymers and organic semiconductors. Their ability to form stable π-conjugated systems makes them ideal candidates for applications in optoelectronics and energy storage devices.

Recent research has also explored the environmental impact of phenoxyacetate derivatives. Studies have shown that these compounds exhibit biodegradability under certain conditions, which is a critical factor for their sustainable use in industrial applications. Efforts are underway to optimize their degradation pathways and minimize their ecological footprint.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoin dol derivatives represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties and functional versatility make them invaluable tools for researchers in chemistry, biology, and materials science. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly important role in advancing modern science and technology.